(2-Hydroxy-4-pentadecylphenyl)(phenyl)methanone

• CAS No.: 34348-31-7
• Molecular Formula: C28H40O2
• Molecular Weight: 408.6 g/mol
• IUPAC Name: (2-hydroxy-4-pentadecylphenyl)-phenylmethanone
• InChI: InChI=1S/C28H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-24-21-22-26(27(29)23-24)28(30)25-19-16-14-17-20-25/h14,16-17,19-23,29H,2-13,15,18H2,1H3
• InChI Key: SXADNNWKEHENEW-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCC1=CC(=C(C=C1)C(=O)C2=CC=CC=C2)O

Description

(2-Hydroxy-4-pentadecylphenyl)(phenyl)methanone is a useful research compound. Its molecular formula is C28H40O2 and its molecular weight is 408.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Pentadecylphenyl benzoate (1.366 g) is finely powered, mixed with pulverised anhydrous aluminium chloride (0.616 g) and the intimate miture is heated to 165° during fifteen minutes. After hydrogen chloride evolution has ceased, the cooled mixture is treated with water, concentrated hydrochloric acid added, and the whole thoroughly stirred to decompose the aluminium complex. The product is ethereally extracted and the dried ethereal layer is concentrated to give the crude product (1.348 g) which possesses a greenish ferric chloride reaction. Chromatographic purification and crystallisation from light petroleum (40°-60°) afford 2-hydroxy-4-pentadecylbenzophenone, m.p. 46°-47°.